Cas no 2060037-19-4 (6-methylspiro2.5octane-6-carboxylic acid)

• Product Name: 6-methylspiro2.5octane-6-carboxylic acid
• CAS No: 2060037-19-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD30487910
• CID: 5613629
• PubChem ID: 125453905
• Update Time: 2025-06-14

6-methylspiro2.5octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methylspiro[2.5]octane-6-carboxylic acid
• 6-Methylspiro[2.5]octane-6-carboxylicacid
• 2060037-19-4
• EN300-330194
• CID 125453905
• 6-METHYLSPIR0[2. 5]0CTANE-6- CARBOXYLIC ACID
• Spiro[2.5]octane-6-carboxylic acid, 6-methyl-
• 6-methylspiro2.5octane-6-carboxylic acid

• MDL： MFCD30487910
• Inchi： 1S/C10H16O2/c1-9(8(11)12)2-4-10(5-3-9)6-7-10/h2-7H2,1H3,(H,11,12)
• InChI Key： UWTSQKHIUOGNQH-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC2(CC1)CC2)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 283.8±8.0 °C(Predicted)
• pka: 4.85±0.20(Predicted)

Additional information on 6-methylspiro2.5octane-6-carboxylic acid

Exploring the Unique Properties and Applications of 6-methylspiro[2.5]octane-6-carboxylic acid (CAS No. 2060037-19-4)

In the realm of organic chemistry, 6-methylspiro[2.5]octane-6-carboxylic acid (CAS No. 2060037-19-4) stands out as a fascinating compound with a distinctive spirocyclic structure. This molecule, characterized by its spiro[2.5]octane core and a carboxylic acid functional group, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a subject of growing relevance in modern chemical research.

The structural uniqueness of 6-methylspiro[2.5]octane-6-carboxylic acid lies in its spirocyclic framework, which combines two rings sharing a single carbon atom. This configuration imparts rigidity and stereochemical complexity, traits highly valued in drug design. The presence of the methyl group at the 6-position and the carboxylic acid moiety further enhances its reactivity, enabling diverse derivatization pathways. Such features align with current trends in fragment-based drug discovery and scaffold hopping, where novel cores are sought to overcome limitations of traditional pharmacophores.

Recent advancements in synthetic methodology have streamlined access to spirocyclic compounds like 6-methylspiro[2.5]octane-6-carboxylic acid. Techniques such as transition-metal catalysis and photocatalysis now allow efficient construction of these architectures, addressing earlier challenges in yield and selectivity. This progress resonates with the broader demand for sustainable chemistry, as researchers prioritize atom-economical routes and greener solvents—a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, this compound’s steric constraints and polar functionality make it intriguing for material science applications. Its potential as a building block for high-performance polymers or liquid crystals is under exploration, coinciding with rising interest in bio-based materials and circular economy initiatives. These connections to sustainability trends amplify its relevance in peer-reviewed literature and patent filings.

Analytical characterization of CAS No. 2060037-19-4 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its spirocyclic geometry—a frequent focus in structural elucidation queries. Computational studies, including DFT calculations, further illuminate its conformational preferences, aiding in the design of analogs with optimized properties. Such interdisciplinary approaches reflect the compound’s alignment with digital chemistry and AI-assisted molecular design trends.

In conclusion, 6-methylspiro[2.5]octane-6-carboxylic acid exemplifies how structural innovation drives modern chemistry. Its intersection with drug discovery, green synthesis, and advanced materials positions it as a compound of enduring interest, meriting continued investigation across multiple scientific disciplines.